Cas no 155137-12-5 (3-methylenepiperidine;hydrochloride)

• Product Name: 3-methylenepiperidine;hydrochloride
• CAS No: 155137-12-5
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD18089500
• CID: 4605576
• PubChem ID: 50988050
• Update Time: 2025-05-23

3-methylenepiperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methylidenepiperidine hydrochloride
• 3-methylidenepiperidine;hydrochloride
• 3-methylenepiperidine hydrochloride
• 3-METHYLENEPIPERIDINEHCL
• 3-methylenepiperidinehydrochloride
• W15931
• 3-methylenepiperidine;hydrochloride
• EN300-72410
• 155137-12-5
• AKOS015958930
• CS-0217259
• F8888-3017
• WS-00789
• MFCD18089500

• MDL： MFCD18089500
• Inchi： 1S/C6H11N.ClH/c1-6-3-2-4-7-5-6;/h7H,1-5H2;1H
• InChI Key： HGFHFWDARLQQBW-UHFFFAOYSA-N
• SMILES： Cl.N1CC(=C)CCC1

Computed Properties

• Exact Mass: 133.0658271g/mol
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-methylenepiperidine;hydrochloride

3-Methylenepiperidine Hydrochloride: A Comprehensive Overview

3-Methylenepiperidine hydrochloride (CAS No. 155137-12-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound, also referred to as N-methylpiperidin-3-ium chloride, is a derivative of piperidine, a six-membered saturated heterocyclic amine. The presence of the methylene group at the 3-position introduces interesting stereochemical and electronic characteristics, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of 3-methylenepiperidine hydrochloride in the development of novel drug delivery systems and as a building block for complex organic molecules. Its ability to form stable salts with hydrochloric acid makes it particularly useful in pharmaceutical formulations, where precise control over solubility and bioavailability is crucial. Researchers have also explored its role in catalytic processes, leveraging its unique electronic environment to facilitate various organic transformations.

The synthesis of 3-methylenepiperidine hydrochloride typically involves multi-step reactions, often starting from readily available starting materials such as piperidine or its derivatives. Advanced techniques like asymmetric synthesis have been employed to produce enantiomerically pure forms of this compound, which are essential for studying its stereochemical effects in biological systems. The compound's stability under various reaction conditions has been extensively studied, providing valuable insights into its potential use in high-throughput screening assays.

In terms of applications, 3-methylenepiperidine hydrochloride has shown promise in the development of bioactive molecules with potential therapeutic benefits. For instance, its derivatives have been investigated for their anti-inflammatory and antioxidant properties, making them candidates for future drug development pipelines. Additionally, the compound's ability to act as a chiral auxiliary in asymmetric synthesis has opened new avenues for the production of enantiopure pharmaceuticals.

From an environmental standpoint, the ecological impact of 3-methylenepiperidine hydrochloride has been a topic of interest. Studies have focused on its biodegradability and potential toxicity to aquatic organisms, ensuring that its use aligns with sustainable chemical practices. Regulatory frameworks governing its production and application are continuously being updated to reflect new findings from toxicological studies.

In conclusion, 3-methylenepiperidine hydrochloride (CAS No. 155137-12-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and biological studies, position it as a key player in both academic research and industrial innovation.